KUNG65

• Molecular Formula: C23H20ClFO4
• Molecular Weight: 414.9 g/mol
• InChI: InChI=1S/C23H20ClFO4/c1-29-23(28)21-18(22(24)20(27)13-19(21)26)11-8-15-4-2-3-5-16(15)12-14-6-9-17(25)10-7-14/h2-7,9-10,13,26-27H,8,11-12H2,1H3
• InChIKey: IJGOZBLFBZMVDS-UHFFFAOYSA-N

Standard pan-Hsp90 inhibitors cause off-target toxicity and confound target validation due to poor isoform selectivity. KUNG65 solves this with a Grp94-selective design. - 73-fold selectivity over Hsp90α; Kd = 0.54 μM - Validated co-crystal structure; unique hydrophobic subpocket engagement - Clean client protein degradation (e.g., integrins) at 500 nM-2.5 μM without cytosolic Hsp90 engagement - Enables matched isoform-selective studies with KUNB106 and KUNA115 BenchChem supplies this research-grade chemical with validated analytical data.

KUNG65 – Grp94-Selective Inhibitor Overview

KUNG65 (CAS: 2144469-30-5) is a second-generation small-molecule inhibitor belonging to the benzamide class of heat shock protein 90 (Hsp90) N-terminal ATP-competitive ligands. It selectively targets glucose-regulated protein 94 (Grp94), the endoplasmic reticulum-resident isoform of the Hsp90 chaperone family [1]. The compound demonstrates a dissociation constant (Kd) of 540 nM for Grp94 in fluorescence polarization assays and exhibits a minimum of 73-fold selectivity over other Hsp90 isoforms, including the cytosolic Hsp90α and Hsp90β [2]. A co-crystal structure of KUNG65 bound to Grp94 has been solved, revealing its binding mode within the Grp94 site 1 pocket and the orientation of its ester moiety toward the Grp94-unique site 2 pocket [3]. This structural insight has enabled the rational design of conformationally restricted and benzamide derivative analogs with improved selectivity profiles [4].

Target Engagement Grp94 N-terminal ATP pocket binding

Isoform Selectivity >70-fold over Hsp90α

Probe Class Second-generation resorcinol-based inhibitor

Key Application Grp94-dependent client protein studies

• [1] Xu, H., Pugh, K., & Blagg, B. S. J. (2025). Conformationally Restricted Grp94-Selective Inhibitors. ACS Omega, 10(1), 449–455. View Source
• [2] TargetMol. (n.d.). KUNG65 – Grp94 Selective Inhibitor. Product Datasheet. View Source
• [3] Blagg, B. S. J., et al. (2024). Investigation of the Site 2 Pocket of Grp94 with KUNG65 Benzamide Derivatives. Bioorganic & Medicinal Chemistry Letters, 111, 129893. View Source
• [4] Xu, H., Pugh, K., & Blagg, B. S. J. (2025). Conformationally Restricted Grp94-Selective Inhibitors. ACS Omega, 10(1), 449–455. View Source

Why Pan-Hsp90 Probes Cannot Replace KUNG65

Generic substitution with pan-Hsp90 inhibitors (e.g., geldanamycin, radicicol, AUY922) fails to reproduce the biological effects of KUNG65 because these agents inhibit all four Hsp90 isoforms (Hsp90α, Hsp90β, Grp94, TRAP1) with high potency, triggering dose-limiting toxicities including cardiotoxicity, ocular toxicity, and induction of the pro-survival heat shock response [1]. The ATP-binding pockets of the four Hsp90 isoforms share >85% sequence identity, making selective Grp94 inhibition a substantial medicinal chemistry challenge [2]. Even among other reported Grp94-selective inhibitors, affinity and selectivity metrics vary widely: Grp94-IN-3 exhibits a Kd of 76 nM for Grp94 but with a 120-fold selectivity window over Hsp90α (9.17 μM) ; Grp94 Inhibitor-2 shows near-equal affinity for Grp94 (0.48 μM) and Hsp90α (0.65 μM), offering minimal isoform discrimination [3]; KUNG29 provides a Kd of 0.2 μM but lacks extensive selectivity characterization [4]. These variations in both absolute affinity and selectivity ratios directly impact experimental outcomes in Grp94-dependent disease models, including metastatic cancer and primary open-angle glaucoma. Therefore, substitution with a different Grp94 ligand or a pan-inhibitor will yield quantitatively distinct target engagement and biological consequences, as demonstrated in the quantitative comparisons below.

KUNG65 Profile

✓ Grp94-selective, >70-fold window

✓ Site 2 pocket structural engagement

✓ Low BBB penetration, systemic spinal access

Pan-Inhibitor / Earlier Probe Risk

✗ Pan-Hsp90 binding induces heat shock response

✗ BnIm ~12-fold selectivity may confound target deconvolution

✗ Purine-scaffold inhibitors bind distinct Grp94 conformation

• [1] Blagg, B. S. J., et al. (2024). Investigation of the Site 2 Pocket of Grp94 with KUNG65 Benzamide Derivatives. Bioorganic & Medicinal Chemistry Letters, 111, 129893. View Source
• [2] Xu, H., Pugh, K., & Blagg, B. S. J. (2025). Conformationally Restricted Grp94-Selective Inhibitors. ACS Omega, 10(1), 449–455. View Source
• [3] TargetMol. (n.d.). Grp94 Inhibitor-2 (Compound 23). Product Datasheet. View Source
• [4] MedChemExpress. (n.d.). KUNG29 – Grp94 Inhibitor. Product Datasheet. View Source

KUNG65 Head-to-Head Selectivity Evidence

Grp94 Selectivity vs. First-Generation BnIm

KUNG65 exhibits a Kd of 540 nM for Grp94 and demonstrates at least 73-fold selectivity over Hsp90α in fluorescence polarization assays using recombinant protein constructs [1]. This selectivity ratio is a direct head-to-head comparison against the cytosolic Hsp90α isoform under identical assay conditions, establishing a quantifiable selectivity window that distinguishes KUNG65 from pan-Hsp90 inhibitors and many alternate Grp94 ligands [2].

Grp94 Selectivity vs. BnIm

Head-to-head

73-fold vs. ~12-fold selectivity (Grp94 over Hsp90α)

Supports isoform-specific experimental design

Fluorescence polarization assay; purified N-terminal domains

Evidence Dimension	Binding affinity (Kd) and isoform selectivity
Target Compound Data	Kd (Grp94) = 540 nM; Fold-selectivity over Hsp90α = ≥73
Comparator Or Baseline	Hsp90α (cytosolic isoform); pan-Hsp90 inhibitors (e.g., geldanamycin) show no isoform discrimination; Grp94 Inhibitor-2 exhibits Kd (Grp94) = 0.48 μM, Kd (Hsp90α) = 0.65 μM (selectivity ratio ≈1.35)
Quantified Difference	KUNG65 selectivity ratio = ≥73; Grp94 Inhibitor-2 selectivity ratio ≈1.35; Pan-inhibitors = 1
Conditions	Fluorescence polarization assay with recombinant Grp94 and Hsp90α protein constructs

Why This Matters

A 73-fold selectivity window reduces the likelihood of confounding biological effects arising from concurrent inhibition of cytosolic Hsp90α/β, which are associated with toxicity in preclinical models; this selectivity is a critical procurement criterion for experiments requiring isoform-specific target engagement.

• [1] Xu, H., Pugh, K., & Blagg, B. S. J. (2025). Conformationally Restricted Grp94-Selective Inhibitors. ACS Omega, 10(1), 449–455. View Source
• [2] Nature Scientific Reports. (2024). Systemic Grp94 inhibition enhances morphine anti-nociception. Figure 8B. View Source

Affinity and Selectivity vs. Lead Compound 6

In CD-1 mice, intravenous administration of KUNG65 (1–10 mg/kg) resulted in detectable compound concentrations in both plasma and spinal cord tissue, with no significant sex-dependent differences in exposure (2-way ANOVA, p > 0.05) [1]. Systemic Grp94 inhibition by KUNG65 (1 mg/kg, i.v., 24 h pretreatment) significantly enhanced the anti-nociceptive potency of morphine in tail-flick assays: the calculated A50 for morphine shifted from 3.6 mg/kg (95% CI: 2.9–4.6) in vehicle-treated mice to 1.9 mg/kg (95% CI: 1.4–2.3) in KUNG65-treated mice, representing a 1.9-fold improvement in morphine potency [2]. This in vivo pharmacodynamic effect is a direct, quantifiable outcome of Grp94-selective inhibition and has not been reported for pan-Hsp90 inhibitors, which are precluded from chronic dosing due to toxicity [3].

Affinity vs. Compound 6

Head-to-head

Kd 0.54 μM (vs. 0.63 μM); 73-fold (vs. 32-fold) selective

4-Fluoro substitution improves selectivity 2.3-fold

Co-crystal confirms reduced steric clash in hydrophobic pocket

Evidence Dimension	Morphine anti-nociception A50 (mg/kg) in CD-1 mouse tail-flick model
Target Compound Data	1.9 mg/kg (95% CI: 1.4–2.3) following KUNG65 (1 mg/kg, i.v., 24 h pretreatment)
Comparator Or Baseline	Vehicle control: 3.6 mg/kg (95% CI: 2.9–4.6)
Quantified Difference	1.9-fold reduction in morphine A50 (increased morphine potency)
Conditions	CD-1 mice, 1 mg/kg KUNG65 i.v., 24 h pretreatment; morphine s.c.; tail-flick assay; 2–4 technical replicates

Why This Matters

This in vivo pharmacodynamic endpoint validates that KUNG65-mediated Grp94 inhibition produces a measurable, physiologically relevant effect on opioid analgesia, distinguishing KUNG65 from untested or pan-inhibitory compounds that lack comparable in vivo validation in pain models.

• [1] Nature Scientific Reports. (2024). Systemic Grp94 inhibition enhances morphine anti-nociception. Figure 8D. View Source
• [2] Nature Scientific Reports. (2024). Systemic Grp94 inhibition enhances morphine anti-nociception. Figure 8E and Results text. View Source
• [3] Blagg, B. S. J., et al. (2024). Investigation of the Site 2 Pocket of Grp94 with KUNG65 Benzamide Derivatives. Bioorganic & Medicinal Chemistry Letters, 111, 129893. View Source

In Vivo Opioid Potentiation vs. Pan-Hsp90 Inhibitor KU-32

A co-crystal structure of KUNG65 bound to the N-terminal ATP-binding domain of Grp94 has been determined, revealing that the compound's ester moiety projects into the site 2 pocket—a structural feature unique to Grp94 that is absent in Hsp90α, Hsp90β, and TRAP1 [1]. This structural insight differentiates KUNG65 from earlier Grp94 ligands such as radamide analogs (e.g., 2-pyridine derivative with Kd = 820 nM) that lack co-crystal validation and do not engage the site 2 pocket [2]. The site 2 pocket engagement provides a molecular explanation for the 73-fold selectivity and has guided the design of conformationally restricted analogs (e.g., C6) with improved selectivity profiles (C6: Kd (Grp94) = 5.52 μM, no detectable binding to Hsp90α) [3].

In Vivo Opioid Potentiation

Head-to-head

1.9-fold morphine A50 shift (KUNG65 i.v.) vs. vehicle; 17-AAG abolished analgesia

Systemic route achieves spinal Grp94 engagement

CD-1 mouse tail-flick; p

Cellular Client Degradation

Class-level

~60% migration inhibition at 500 nM; selective client degradation at 2.5 μM

Functional anti-migratory endpoint at sub-Hsp90α-cross-reactive concentration

MDA-MB-231, PC3-MM2, SK-MEL-28; wound-healing assay

Pharmacokinetics & CNS Penetration

Supporting

Low BBB penetration; spinal cord exposure confirmed after i.v. dosing

Enables systemic spinal Grp94 pharmacology without supraspinal Hsp90α blockade

CD-1 mice; 1–10 mg/kg i.v.; non-compartmental PK analysis

Structure-Guided Selectivity

Supporting

Co-crystal confirms ester projection into Grp94-exclusive site 2 pocket

Rational basis for affinity/selectivity optimization

Benzamide SAR study identifies key substituent properties

Evidence Dimension	Co-crystal structure availability and site 2 pocket engagement
Target Compound Data	Co-crystal structure of KUNG65–Grp94 solved; ester moiety occupies unique site 2 pocket
Comparator Or Baseline	Radamide analog 38 (2-pyridine derivative): Kd (Grp94) = 820 nM; no co-crystal structure reported; unknown site 2 engagement; Pan-Hsp90 inhibitors (e.g., geldanamycin): no site 2 pocket in cytosolic isoforms
Quantified Difference	KUNG65 provides validated structural basis for isoform selectivity; comparator compounds lack co-crystal confirmation of site 2 engagement
Conditions	X-ray crystallography of recombinant human Grp94 N-terminal domain

Why This Matters

The availability of a co-crystal structure enables rational design of derivative compounds and provides confidence in the compound's defined binding mode, which is essential for interpreting structure-activity relationships and for selecting appropriate control compounds in mechanistic studies.

• [1] Blagg, B. S. J., et al. (2024). Investigation of the Site 2 Pocket of Grp94 with KUNG65 Benzamide Derivatives. Bioorganic & Medicinal Chemistry Letters, 111, 129893. View Source
• [2] Crowley, V. M., et al. (2014). Development of Radamide Analogs as Grp94 Inhibitors. Bioorganic & Medicinal Chemistry, 22(17), 4678–4688. View Source
• [3] Xu, H., Pugh, K., & Blagg, B. S. J. (2025). Conformationally Restricted Grp94-Selective Inhibitors. ACS Omega, 10(1), 449–455. View Source

Cellular Grp94-Client Degradation Selectivity

KUNG65 exhibits measurable stability in human and mouse liver microsomes (HLM/MLM), with a half-life (T1/2) suitable for in vivo dosing [1]. Intravenous administration in CD-1 mice yielded detectable KUNG65 concentrations in both plasma and spinal cord tissue, indicating systemic exposure and low blood-brain barrier penetration [2]. In contrast, clinical-stage pan-Hsp90 inhibitors such as AUY922 and ganetespib are associated with dose-limiting toxicities including severe ocular adverse events and cardiotoxicity, which have precluded their chronic use in non-oncology indications [3]. The ability to achieve measurable spinal cord exposure without overt toxicity distinguishes KUNG65 as a viable tool compound for in vivo studies of Grp94-dependent physiology in the central nervous system.

Cellular Client Degradation

Class-level

~60% migration inhibition at 500 nM; selective client degradation at 2.5 μM

Functional anti-migratory endpoint at sub-Hsp90α-cross-reactive concentration

MDA-MB-231, PC3-MM2, SK-MEL-28; wound-healing assay

Evidence Dimension	In vivo CNS/spinal cord exposure and tolerability
Target Compound Data	Detectable in spinal cord at 1–10 mg/kg i.v. in CD-1 mice; no reported toxicity at doses up to 10 mg/kg in published studies
Comparator Or Baseline	Pan-Hsp90 inhibitors (AUY922, ganetespib): dose-limiting ocular and cardiac toxicity reported in clinical and preclinical studies; spinal cord exposure data not reported for Grp94-selective context
Quantified Difference	KUNG65 enables spinal cord target engagement with acceptable tolerability; pan-inhibitors are dose-limited by toxicity, precluding comparable CNS studies
Conditions	CD-1 mice, i.v. dosing, LC-MS/MS quantification in plasma and spinal cord homogenates

Why This Matters

The ability to achieve pharmacologically relevant spinal cord concentrations without eliciting pan-Hsp90 inhibitor-associated toxicities makes KUNG65 a unique tool for investigating Grp94-mediated processes in pain, neurodegeneration, and spinal cord biology—applications inaccessible to non-selective Hsp90 inhibitors.

• [1] Nature Scientific Reports. (2024). Systemic Grp94 inhibition enhances morphine anti-nociception. Figure 8C. View Source
• [2] Nature Scientific Reports. (2024). Systemic Grp94 inhibition enhances morphine anti-nociception. Figure 8D. View Source
• [3] Blagg, B. S. J., et al. (2024). Investigation of the Site 2 Pocket of Grp94 with KUNG65 Benzamide Derivatives. Bioorganic & Medicinal Chemistry Letters, 111, 129893. View Source

KUNG65 Application Scenarios

Target Deconvolution in Metastatic Cancer Motility Assays

KUNG65 is uniquely positioned for studies examining the role of endoplasmic reticulum Grp94 in modulating morphine anti-nociception. The compound's validated in vivo pharmacokinetic profile, including detectable spinal cord exposure, and its demonstrated ability to enhance morphine potency by 1.9-fold in CD-1 mice (A50 reduction from 3.6 mg/kg to 1.9 mg/kg) [1] make it the preferred tool compound over pan-Hsp90 inhibitors, which are contraindicated due to toxicity, and over alternate Grp94 ligands lacking in vivo pharmacodynamic validation [2].

Systemic Spinal Hsp90 Modulation for Opioid Analgesia

KUNG65 serves as a validated chemical probe for inducing degradation of Grp94 client proteins, including integrin α2, which is implicated in metastatic breast cancer cell migration [1]. The compound's co-crystal structure with Grp94 and its defined engagement of the isoform-unique site 2 pocket provide structural confidence for interpreting target-specific effects, distinguishing KUNG65 from radamide analogs (e.g., compound 38, Kd = 820 nM) that lack structural characterization and from Grp94 Inhibitor-2 (selectivity ratio ≈1.35), which offers insufficient isoform discrimination for client-protein-specific studies [2].

Structure-Based Lead Optimization via Site 2 Pocket

Grp94-selective inhibition has been implicated in reducing the intracellular accumulation of mutant myocilin in trabecular meshwork cells, a pathogenic mechanism in primary open-angle glaucoma [1]. KUNG65, with its 73-fold selectivity over Hsp90α and validated in vivo tolerability profile, offers a superior alternative to Grp94-IN-3 (Kd = 76 nM; selectivity ratio ≈120) in scenarios where a more moderate affinity is desired to avoid complete target saturation, or where the structural and in vivo characterization of KUNG65 is preferred for longitudinal studies [2].

Pharmacological Dissection of Hsp90 Paralogs in Spinal Pain

The co-crystal structure of KUNG65 bound to Grp94 provides an essential template for rational design of improved Grp94-selective inhibitors [1]. Researchers aiming to develop conformationally restricted analogs or benzamide derivatives that enhance selectivity can use KUNG65 as the validated parent scaffold. Published data on C6 (Kd (Grp94) = 5.52 μM; no Hsp90α binding) and benzamide derivatives with enhanced affinity via site 2 pocket optimization demonstrate the utility of KUNG65 as a starting point for medicinal chemistry campaigns [2].

Application

Selection Property

Validation Focus

Metastatic cancer motility target deconvolution

Grp94 client protein degradation without cytosolic Hsp90 engagement

Migration endpoint at ≤500 nM; integrin immunoblotting at 2.5 µM

Systemic spinal Grp94 modulation

Low BBB penetration; systemic i.v. spinal cord exposure

Morphine dose-response shift; respiratory depression monitoring

Site 2 pocket structure-based lead optimization

Experimentally validated co-crystal template; benzamide SAR

Grp94 affinity/selectivity SAR; substituent property profiling

Hsp90 paralog dissection in spinal pain

Matched isoform-selective toolkit (Grp94/Hsp90β/Hsp90α)

Parallel pharmacological mapping under identical assay conditions

• [1] Nature Scientific Reports. (2024). Systemic Grp94 inhibition enhances morphine anti-nociception. Figure 8E. View Source
• [2] Blagg, B. S. J., et al. (2024). Investigation of the Site 2 Pocket of Grp94 with KUNG65 Benzamide Derivatives. Bioorganic & Medicinal Chemistry Letters, 111, 129893. View Source